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Compound of Interest

Compound Name:
Benzoic acid, 3-methylphenyl

ester

Cat. No.: B355533 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for Benzoic Acid, 3-
methylphenyl Ester

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and

is based on publicly available data. It is not a substitute for a certified Material Safety Data

Sheet (MSDS) or Safety Data Sheet (SDS) from a chemical supplier. Always consult the official

SDS provided by the manufacturer before handling this chemical.

Chemical Identification and Physical Properties
Benzoic acid, 3-methylphenyl ester, also known by its synonyms m-cresyl benzoate and m-

tolyl benzoate, is an organic compound with the chemical formula C₁₄H₁₂O₂.[1][2][3][4] Its

unique CAS number is 614-32-4.[1][2][5] The molecular weight of this compound is

approximately 212.24 g/mol .[1]

Below is a summary of its key identifiers and physicochemical properties.

Table 1: Chemical Identifiers
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Identifier Value Reference

Chemical Name
Benzoic acid, 3-methylphenyl

ester

Synonyms

m-cresyl benzoate, 3-

methylphenyl benzoate, m-tolyl

benzoate, Benzoic acid, m-tolyl

ester

[1][2]

CAS Number 614-32-4 [1][2][5]

Molecular Formula C₁₄H₁₂O₂ [1][3][4]

Molecular Weight 212.24 g/mol [1]

InChIKey
XYKFCIJKMCQULO-

UHFFFAOYSA-N
[1]

SMILES Cc1cccc(OC(=O)c2ccccc2)c1 [4]

Table 2: Physical and Chemical Properties

Property Value Reference

Physical State Solid (based on melting point)

Melting Point 56 °C [1]

Boiling Point 168-170 °C at 8 Torr [1]

Flash Point 264.00 °F (128.89 °C) [2]

Hazard Identification and Classification
A thorough review of publicly available safety data reveals a significant lack of comprehensive

toxicological information for Benzoic acid, 3-methylphenyl ester. Multiple sources indicate

that the Globally Harmonized System (GHS) classification for this compound is not available or

has not been determined.[1][2] This suggests that the substance has not undergone extensive

toxicological testing to ascertain its specific hazards.
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In the absence of direct experimental data for the substance itself, the GHS provides a

framework for classifying mixtures based on the properties of their components.[2][6][7] For a

pure substance with limited data, a precautionary approach to handling is recommended.

The following diagram illustrates the logical workflow for GHS hazard classification, highlighting

the steps that would be taken if sufficient data were available.
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Caption: GHS Hazard Classification Workflow.

Toxicological Data
There is a notable absence of quantitative toxicological data, such as LD50 (median lethal

dose) or LC50 (median lethal concentration) values, for Benzoic acid, 3-methylphenyl ester
in the reviewed literature.[8] Ecotoxicity data, including toxicity to fish and daphnia, is also

reported as unavailable.[8]

Table 3: Summary of Toxicological Data
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Endpoint Value Reference

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity

(LC50)
No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity

(Single Exposure)
No data available

Specific Target Organ Toxicity

(Repeated Exposure)
No data available

Aspiration Hazard No data available

Aquatic Toxicity No data available [8]

Experimental Protocols
Detailed experimental protocols specific to the safety and toxicological testing of Benzoic acid,
3-methylphenyl ester have not been found in publicly accessible records. For a compound

with such data gaps, a series of standardized tests would be required to characterize its hazard

profile. These tests are outlined in internationally recognized guidelines, such as those

provided by the Organisation for Economic Co-operation and Development (OECD).[5][9][10]

[11]
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Should toxicological studies be initiated for this compound, the following OECD test guidelines

would be relevant:

Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425. These methods are designed to

determine the oral LD50 and identify acute toxic effects with a reduced number of animals

compared to historical methods.

Skin Irritation/Corrosion: OECD Test Guideline 404. This test evaluates the potential of a

substance to cause irreversible or reversible inflammatory changes to the skin.

Eye Irritation/Corrosion: OECD Test Guideline 405. This guideline assesses the potential for

a substance to produce irritation or damage to the eye.

Skin Sensitization: OECD Test Guideline 429 (Local Lymph Node Assay). This is an in vivo

method for identifying chemicals with the potential to cause skin sensitization.

Mutagenicity: OECD Test Guideline 471 (Bacterial Reverse Mutation Test, Ames test). This is

a widely used in vitro test to detect gene mutations.

The workflow for a typical acute toxicity study is depicted below.
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Caption: General Workflow for an Acute Oral Toxicity Study.
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Handling and Storage
Given the lack of comprehensive safety data, prudent laboratory practices should be followed

when handling Benzoic acid, 3-methylphenyl ester.

Handling: Handle in a well-ventilated area.[1] Wear appropriate protective clothing, including

gloves and safety glasses, to avoid skin and eye contact.[1] Avoid the formation of dust and

aerosols.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep

away from incompatible materials such as strong oxidizing agents.

Conclusion
Benzoic acid, 3-methylphenyl ester is a compound for which there is a significant lack of

publicly available safety and toxicological data. While its basic chemical and physical properties

are known, its potential hazards to human health and the environment have not been

thoroughly characterized. Researchers, scientists, and drug development professionals should

handle this substance with caution, employing standard safety protocols for chemicals with

unknown toxicity. The generation of experimental data following established guidelines, such as

those from the OECD, would be necessary to perform a comprehensive hazard assessment

and GHS classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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